Cas no 2545-40-6 (N-Acetyl-DL-aspartic Acid)

N-Acetyl-DL-aspartic Acid is a derivative of aspartic acid, featuring an acetyl group attached to the amino moiety. This modification enhances its stability and solubility, making it suitable for biochemical and pharmaceutical applications. The compound serves as a precursor in peptide synthesis and enzymatic studies, where its racemic form (DL) allows for broader experimental flexibility. Its acetyl group also improves membrane permeability, facilitating research in neurochemistry and metabolic pathways. The product is characterized by high purity and consistent quality, ensuring reliable performance in analytical and synthetic workflows. Its versatility makes it a valuable tool in both academic and industrial research settings.

N-Acetyl-DL-aspartic Acid structure

Product Name:N-Acetyl-DL-aspartic Acid

CAS No:2545-40-6

MF:C₆H₉NO₅

MW:175.139362096786

MDL:MFCD00063183

CID:43144

PubChem ID:97508

Update Time:2025-11-02

N-Acetyl-DL-aspartic Acid Chemical and Physical Properties

Names and Identifiers

- 2-Acetamidosuccinic acid
- N-Acetyl-DL-aspartic acid
- Ac-DL-Asp-OH
- (R,S)-N-acetylaspartic acid
- 2-acetamidobutanedioic acid
- AC-DL-ASN-OH
- AC-DL-ASPARTIC ACID
- acetylaspartic acid
- ACETYL-DL-ASPARAGINE
- N-Acetyl aspartic acid
- N-acetyl-aspartate
- N-acetyl-aspartic acid
- N-ACETYL-DL-ASPARAGINE
- N-Acetyl-DL-aspartic
- Asparticacid, N-acetyl-, DL- (8CI)
- NSC 128611
- N-Acetyl-DL-aspartic Acid
- MDL： MFCD00063183
- Inchi： 1S/C6H9NO5/c1-3(8)7-4(6(11)12)2-5(9)10/h4H,2H2,1H3,(H,7,8)(H,9,10)(H,11,12)
- InChI Key： OTCCIMWXFLJLIA-UHFFFAOYSA-N
- SMILES： OC(C(CC(=O)O)NC(C)=O)=O

Computed Properties

Exact Mass: 175.04807
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 5
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: nothing

Experimental Properties

PSA: 103.7
LogP: -0.55870

N-Acetyl-DL-aspartic Acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：2-8°C

N-Acetyl-DL-aspartic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-SY050-1g	N-Acetyl-DL-aspartic Acid	2545-40-6	≥95%	1g	￥349.0	2022-09-28
TRC	A167973-50mg	N-Acetyl-DL-aspartic Acid	2545-40-6		50mg	$ 50.00	2022-06-08
TRC	A167973-100mg	N-Acetyl-DL-aspartic Acid	2545-40-6		100mg	$ 65.00	2022-06-08
TRC	A167973-500mg	N-Acetyl-DL-aspartic Acid	2545-40-6		500mg	$ 259.00	2023-09-09
Chemenu	CM303040-25g	2-Acetamidosuccinic acid	2545-40-6	95%	25g	$295	2021-06-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A5625-5G	N-Acetyl-<SC>DL</SC>-aspartic acid	2545-40-6		5g	¥2176.19	2023-09-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N136138-5g	N-Acetyl-DL-aspartic Acid	2545-40-6	≥95%	5g	¥861.90	2023-09-01
Chemenu	CM303040-25g	2-Acetamidosuccinic acid	2545-40-6	95%	25g	$295	2022-06-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N832890-1g	N-Acetyl-DL-aspartic acid	2545-40-6	≥95%	1g	￥294.00	2022-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N832890-5g	N-Acetyl-DL-aspartic acid	2545-40-6	≥95%	5g	￥1,075.00	2022-09-01